Cas no 666734-88-9 (Methanone, (4,5-dimethyl-2-furanyl)(5-methyl-2-pyridinyl)-)

• Product Name: Methanone, (4,5-dimethyl-2-furanyl)(5-methyl-2-pyridinyl)-
• CAS No: 666734-88-9
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 1711325
• PubChem ID: 23078334
• Update Time: 2025-04-21

Methanone, (4,5-dimethyl-2-furanyl)(5-methyl-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4,5-dimethyl-2-furanyl)(5-methyl-2-pyridinyl)-
• (4,5-dimethylfuran-2-yl)-(5-methyl-pyridin-2-yl)-methanone
• (4,5-Dimethyl-2-furanyl)(5-methyl-2-pyridinyl)methanone
• GAKPGQDDRRYKJU-UHFFFAOYSA-N
• 666734-88-9
• DB-406005
• SCHEMBL3906499

• Inchi： 1S/C13H13NO2/c1-8-4-5-11(14-7-8)13(15)12-6-9(2)10(3)16-12/h4-7H,1-3H3
• InChI Key： GAKPGQDDRRYKJU-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC(C)=CN=2)=O)=CC(C)=C1C

Computed Properties

• Exact Mass: 215.09469
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1